Cas no 136285-65-9 (Benzoicacid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-3-nitro-, ethyl ester)

• Product Name: Benzoicacid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-3-nitro-, ethyl ester
• CAS No: 136285-65-9
• MF: C₁₄H₁₈N₂O₆
• MW: 310.302524089813
• MDL: MFCD09833364
• CID: 105570
• PubChem ID: 12018930
• Update Time: 2025-07-02

Benzoicacid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-3-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-3-nitro-, ethyl ester
• 2-[1.1-DIMETHYL ETHYL ETHOXY CARBONYL]AMINO-3-NITRO BENZOIC ACID ETHYL ESTER,ENTERPRISE STANDARD
• Ethyl 2-[(t-butoxycarbonyl)amino]-3-nitrobenzoate
• [2]quinolyl-acetic acid ethyl ester
• 2-quinolineacetic acid ethyl ester
• ethyl 2-(N-tert-butoxycarbonyl)amino-3-nitrobenzoate
• ethyl 2(S)-2-[(3S,5aS,9aS,10aS)-3-methyl-1,4-dioxodecahydropyrazino[1,2-a]indol-2(1H)yl]-pentanoate
• ethyl 2-[(tert-butoxycarbonyl)amino]-3-nitrobenzoate
• ethyl 2-quinolineacetate
• ethyl 2-t-butoxycarbonylamino-3-nitrobenzoate
• ethyl quinoline-2-acetate
• quinolin-2-yl-acetic acid ethyl ester
• Sure
• Azilsartan impurity Z
• Ethyl2-((tert-butoxycarbonyl)amino)-3-nitrobenzoate
• Ethyl 2-((tert-butoxycarbonyl)amino)-3-nitrobenzoate
• ethyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-nitrobenzoate
• BS-50177
• NYCBXLQKKUBOGV-UHFFFAOYSA-N
• 2-[1.1-dimethyl ethyl ethoxy carbonyl]amino-3-nitro benzoic acid ethyl ester
• D88033
• ethyl 2 -t-butoxycarbonylamino-3-nitrobenzoate
• Ethyl 2-(Boc-amino)-3-nitrobenzoate
• FT-0737699
• SCHEMBL3874517
• CS-0094655
• 136285-65-9
• ethyl 2-[[(1,1-dimethylethoxy)carbonyl]amino]-3-nitrobenzoate
• AKOS015891242
• ethyl 2-(tert-butoxycarbonylamino)-3-nitrobenzoate
• MFCD09833364
• ETHYL 2-{[(TERT-BUTOXY)CARBONYL]AMINO-3-NITROBENZOATE
• SY284370
• Candesartan Impurity 16
• DB-063130

• MDL： MFCD09833364
• Inchi： 1S/C14H18N2O6/c1-5-21-12(17)9-7-6-8-10(16(19)20)11(9)15-13(18)22-14(2,3)4/h6-8H,5H2,1-4H3,(H,15,18)
• InChI Key： NYCBXLQKKUBOGV-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC=CC=1C(=O)OCC)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 310.11648630g/mol
• Monoisotopic Mass: 310.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.268
• Boiling Point: 390.832 °C at 760 mmHg
• Flash Point: 190.169 °C
• PSA: 76.72000
• LogP: 2.17690
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Benzoicacid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-3-nitro-, ethyl ester Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：(BD293109)

Additional information on Benzoicacid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-3-nitro-, ethyl ester

Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-3-nitro-, ethyl ester and CAS No. 136285-65-9: A Comprehensive Overview

Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-3-nitro-, ethyl ester, identified by the CAS number CAS No. 136285-65-9, is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of nitro-substituted benzoic acid derivatives, which are known for their diverse biological activities and potential therapeutic benefits.

The structure of Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-3-nitro- features a nitro group at the 3-position and an ethyl ester substituent at the 2-position. The presence of these functional groups makes it a versatile intermediate in the synthesis of more complex molecules. Specifically, the carbamate group attached to the amino function provides a reactive site for further chemical modifications, enabling the development of novel pharmacophores.

In recent years, there has been growing interest in nitro-substituted benzoic acid derivatives due to their potential as intermediates in drug development. The nitro group can be reduced to an amine, which is a common strategy in medicinal chemistry for enhancing bioavailability and metabolic stability. Additionally, the ester functionality allows for easy hydrolysis to yield free carboxylic acids, which can be further functionalized.

One of the most compelling aspects of CAS No. 136285-65-9 is its role in the synthesis of biologically active compounds. For instance, researchers have explored its use in developing novel antimicrobial agents. The nitro group and the amino-carbamate moiety can interact with biological targets in unique ways, potentially leading to compounds with improved efficacy against resistant strains of bacteria and fungi.

Recent studies have also highlighted the compound's potential in oncology research. Nitrobenzoic acid derivatives have been investigated for their ability to inhibit specific enzymes involved in cancer cell proliferation. The structural features of Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-3-nitro-, particularly the electron-withdrawing nature of the nitro group and the polar carbamate moiety, make it an attractive scaffold for designing targeted therapies.

The ethyl ester group in this compound not only serves as a protecting group but also influences its solubility and reactivity. This feature is particularly useful in medicinal chemistry where solubility is a critical factor in drug formulation. The ability to modify this group allows chemists to fine-tune the properties of derived compounds for optimal pharmacokinetic profiles.

In addition to its pharmaceutical applications, CAS No. 136285-65-9 has found utility in materials science. Nitro-substituted benzoic acids are known for their photochemical properties, making them valuable in the development of light-sensitive materials and sensors. The specific arrangement of functional groups in this compound can be leveraged to create materials with tailored responses to external stimuli.

The synthesis of Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-3-nitro-, ethyl ester involves multi-step organic reactions that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been employed to achieve high yields and purity. These methods are crucial for producing complex molecules with minimal side products, ensuring that subsequent applications are effective and reliable.

The growing body of research on nitrobenzoic acid derivatives underscores their importance as building blocks in chemical synthesis. As our understanding of these compounds evolves, new applications are likely to emerge. The versatility of CAS No. 136285-65-9 makes it a valuable asset for both academic researchers and industrial chemists working on cutting-edge pharmaceuticals and materials.

In conclusion, Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-3-nitro-, ethyl ester, with its unique structural features and reactivity profile, represents a significant advancement in synthetic chemistry. Its potential applications span multiple disciplines, from drug development to materials science, making it a compound of considerable interest and utility.